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Abstract
Go6976 is a potent, cell-permeable, and selective inhibitor of protein kinase C (PKC) isoforms,

demonstrating significant utility in cell biology research and drug development. This document

provides detailed application notes and protocols for the use of Go6976 in cell culture

experiments. It includes information on its mechanism of action, target kinases, and established

protocols for studying its effects on various cellular processes.

Introduction to Go6976
Go6976 is an indolocarbazole compound that acts as a competitive inhibitor of the ATP-binding

site of protein kinases. It exhibits high selectivity for calcium-dependent PKC isoforms,

particularly PKCα and PKCβ1.[1][2][3] Due to its specificity, Go6976 is a valuable tool for

dissecting the roles of these kinases in various signaling pathways and cellular functions,

including cell cycle regulation, apoptosis, and cell migration.

Mechanism of Action and Target Specificity
Go6976 primarily targets the conventional PKC (cPKC) subfamily. It shows significantly less

activity against novel PKC (nPKC) isoforms (δ, ε, η, θ) and atypical PKC (aPKC) isoforms (ζ, ι/

λ).[2][4] Beyond PKC, Go6976 has been shown to inhibit other kinases at higher
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concentrations, including Janus kinase 2 (JAK2), Fms-like tyrosine kinase 3 (Flt3), and

Tropomyosin receptor kinases A and B (TrkA, TrkB).[1][2][3][5]

Signaling Pathway Inhibition
Go6976's inhibition of PKCα and PKCβ1 disrupts the downstream signaling cascades they

regulate. This includes the modulation of mitogen-activated protein kinase (MAPK) pathways

and the regulation of transcription factors involved in cell proliferation and survival.
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat with Go6976
(various concentrations)

Incubate for 24-96 hours

Add MTS reagent

Incubate for 1-4 hours

Measure absorbance at 490 nm

Analyze data and calculate IC₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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